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DNA Binding Affinity of Oxolinic Acid Complexes

The table below summarizes quantitative DNA binding data for oxolinic acid and its metal complexes from

experimental studies.

Compound
DNA Binding Constant
(Kb) Experimental Conditions

Proposed
Binding Mode

Oxolinic Acid (Hoxo) Not prominently

reported in provided
data

[Tb(oxo)(OH)
(H2O)]·0.5H2O

( 1.07 \times 10^6 ,
M^{-1} )

CT DNA, Tris-HCl buffer,
pH ~7.2 [1]

Groove binding
[1]

[Sm(oxo)(OH)(H2O)]·H2O ( 9.33 \times 10^4 ,

M^{-1} )

CT DNA, Tris-HCl buffer,

pH ~7.2 [1]

Groove binding

[1]

Other Rare-Earth
Complexes (Y, La, Eu,
Gd)

( 1.56 \times 10^5 - 6.03

\times 10^5 , M^{-1} )
[1]

CT DNA, Tris-HCl buffer,

pH ~7.2 [1]

Groove binding

[1]
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Compound
DNA Binding Constant
(Kb) Experimental Conditions

Proposed
Binding Mode

[Zn(oxo)2(1,10-phen)] High affinity (specific Kb

not listed)

CT DNA, Tris-HCl buffer [2] Intercalation [2]

[Mn(oxo)2(1,10-phen)] High affinity (specific Kb

not listed)

CT DNA, 5 mM Tris-HCl/50
mM NaCl buffer, pH 7.2 [3]

Intercalation [3]

Experimental Protocols for DNA Binding Studies

The following workflow outlines the standard methodologies used in the cited studies to determine the DNA

binding affinity and mode of interaction.

Sample Preparation

UV-Vis Spectroscopy Fluorescence Competitive Assay Viscosity Measurements Electrophoretic Mobility Assay

Data Analysis

Click to download full resolution via product page

Detailed Methodology:

Sample Preparation:

DNA Stock: Calf Thymus DNA (CT DNA) is commonly used. Its concentration is determined
spectrophotometrically using the extinction coefficient at 260 nm [1] [2] [3].

Compound Solution: The compound (metal complex or ligand) is dissolved in an appropriate
solvent like DMSO, ensuring the final DMSO concentration does not affect DNA structure [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/BD/en/tech-docs/paper/251373
https://www.sigmaaldrich.com/BD/en/tech-docs/paper/251373
https://www.academia.edu/25457494/Structure_antimicrobial_activity_DNA_and_albumin_binding_of_manganese_II_complexes_with_the_quinolone_antimicrobial_agents_oxolinic_acid_and_enrofloxacin
https://www.academia.edu/25457494/Structure_antimicrobial_activity_DNA_and_albumin_binding_of_manganese_II_complexes_with_the_quinolone_antimicrobial_agents_oxolinic_acid_and_enrofloxacin
https://www.smolecule.com/products/s538400?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/33228104/
https://www.sigmaaldrich.com/BD/en/tech-docs/paper/251373
https://www.academia.edu/25457494/Structure_antimicrobial_activity_DNA_and_albumin_binding_of_manganese_II_complexes_with_the_quinolone_antimicrobial_agents_oxolinic_acid_and_enrofloxacin
https://pubmed.ncbi.nlm.nih.gov/33228104/
https://www.smolecule.com/products/s538400?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


UV-Vis Spectroscopy (for Binding Constant Kb):

Procedure: Titrate a fixed concentration of the test compound with increasing amounts of CT

DNA.
Measurement: Record the absorption spectrum after each addition. A phenomenon called

hypochromism (decrease in absorbance) and/or a red-shift (bathochromic shift) in the
compound's absorption band indicates binding to DNA [1] [3].

Analysis: The DNA binding constant ((K_b)) is calculated using the Wolfe-Shimmer equation or
similar methods, based on the changes in absorbance [1].

Competitive Binding with Ethidium Bromide (EB):

Procedure: EB is a classic DNA intercalator that fluoresces intensely when bound to DNA. The
test compound is added to a pre-formed DNA-EB complex.

Measurement: The decrease in fluorescence intensity is monitored as the test compound
displaces EB from the DNA.

Analysis: The extent of fluorescence quenching ((K_{sv}), Stern-Volmer constant) indicates the
compound's ability to compete with EB and intercalate into DNA [2] [3].

Viscosity Measurements:

Procedure: The viscosity of a DNA solution is measured upon the addition of the test

compound.
Analysis: Classical intercalation causes a significant increase in the overall DNA chain length

and, consequently, its viscosity. Groove binders or electrostatic interactions typically cause less
pronounced or no change in viscosity. This serves as a critical test to confirm intercalation [3].

Electrophoretic Mobility Assay:

Procedure: Plasmid DNA is incubated with the test compound and then run on an agarose gel.
Analysis: If the compound binds to DNA (especially via intercalation), it can alter the DNA's

supercoiling and thus its mobility through the gel, providing visual evidence of interaction [3].

Comparison with Other Antibiotics

Direct, side-by-side experimental comparisons of DNA binding constants between oxolinic acid complexes

and other major antibiotic classes are not extensively covered in the provided search results. However, the

following contextual information is available:
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Mechanism vs. Binding: It is crucial to distinguish between a drug's primary mechanism of action

and its DNA binding affinity.

Oxolinic Acid's Primary Mechanism: It is a quinolone antibiotic that primarily acts by inhibiting
bacterial DNA gyrase (topoisomerase II), stabilizing a covalent enzyme-DNA complex that leads

to double-stranded DNA breaks and cell death [4] [5] [6]. Its direct DNA binding is not its main
antibacterial mechanism.

Other DNA-Targeting Antibiotics: Other classes, such as anthracyclines (e.g., doxorubicin)
and actinomycins (e.g., actinomycin D), are well-known to function primarily through strong

intercalation into DNA. These typically have DNA binding constants ((K_b)) on the order of
(10^6) to (10^7 , M^{-1}) or higher, which is generally stronger than the values reported for

oxolinic acid metal complexes [1].

Role of Metal Complexation: The studies highlight that forming metal complexes with oxolinic acid

is a strategy for drug repositioning, creating new chemical entities with potentially altered biological

activities. These complexes often exhibit enhanced DNA binding affinity and cytotoxicity compared to

the parent oxolinic acid drug, suggesting potential for applications beyond their original antibacterial

use, such as in anticancer research [1] [7].

Key Research Gaps and Future Directions

Based on the available data, here are some areas where further research would be valuable:

Systematic Comparisons: There is a need for studies that directly and systematically compare the

DNA binding affinities of oxolinic acid and its complexes with other intercalating antibiotics under
identical experimental conditions.

Expanded Antibiotic Spectrum: Research could be extended to include comparisons with other
important antibiotic classes known to interact with DNA, such as the aforementioned anthracyclines.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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